1,2,4-Benzenetricarboxylic acid, sodium salt (1:)

• InChI: InChI=1S/C9H6O6.Na/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15;/h1-3H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key: ZIFYHMILMRLGBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C(=O)O)C(=O)O.[Na]
• Molecular Formula: C9H6NaO6
• Molecular Weight: 233.13 g/mol
• CAS RN: 51305-33-0

Description

1,2,4-Benzenetricarboxylic acid, also known as Trimellitic acid, is a chemical compound with the molecular formula C6H3(CO2H)3. It is a colorless solid and belongs to the group of polyvinyl derivatives.

Synthesis Analysis

Trimellitic acid can be synthesized by reacting trimellitic anhydride with sodium salts in a reaction solution containing trifluoroacetic acid. It can also be prepared by oxidation of 1,2,4-trimethylbenzene.

Molecular Structure Analysis

The molecular weight of 1,2,4-Benzenetricarboxylic acid is 210.1403. The IUPAC Standard InChI is InChI=1S/C9H6O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15).

Chemical Reactions Analysis

1,2,4-Benzenetricarboxylic acid is generally used as a carboxylate ligand in the synthesis of a wide range of metal-organic frameworks (MOFs). It can also be used to synthesize Ln 3+ encapsulated nanocrystals which exhibit white-light luminescence.

Physical And Chemical Properties Analysis

1,2,4-Benzenetricarboxylic acid is a white solid with a melting point of 221–222 °C. It is partially soluble in DMF and alcohol, insoluble in benzene and carbon disulfide, and slightly soluble in water.

Scientific Research Applications

• Formation of Molecular Structures

  • Ferguson, Glidewell, Mcmanus, and Meehan (1998) discussed the formation of a salt C13H15N2+.C9H5O6−, where components are linked by various hydrogen bonds into molecular tapes and connected into a three-dimensional network (Ferguson et al., 1998).
  • The salt formed between 1,4-diazabicyclo[2.2.2]octane and 1,3,5-benzenetricarboxylic acid creates a planar two-dimensional sheet with a tiling pattern, as reported by Meehan, Ferguson, Glidewell, and Patterson (1997) (Meehan et al., 1997).

• Vibrational Spectra and Molecular Interaction

  • Diniz, De Abreu, De Almeida, Fernandes, and Sansiviero (2005) explored the vibrational spectra of various salts of 1,2,4,5-benzenetetracarboxylic acid, revealing the presence of short hydrogen bonds and specific vibrational modes (Diniz et al., 2005).
  • Luehrs, Cornilsen, Glover, and Neils (1988) studied the IR and Raman spectra of metal 1,2,4,5-benzenetetracarboxylates, indicating short, strong hydrogen bonds in these compounds (Luehrs et al., 1988).

• Synthesis and Characterization of Novel Compounds

  • Paz, Bond, Khimyak, and Klinowski (2002) synthesized a novel layered salt using 1,3,5-benzenetricarboxylic acid, leading to a new compound formation (Paz et al., 2002).
  • Sobhani-Nasab, Hosseinpour-mashkani, Salavati-Niasari, Taqriri, Bagheri, and Saberyan (2015) used 1,3,5-benzenetricarboxylic acid in the synthesis of NiTiO3 nanoparticles for photovoltaic applications (Sobhani-Nasab et al., 2015).

• Thermodynamic and Structural Properties

  • The thermodynamic properties of benzenepolycarboxylic acids were characterized by Cardiano, Cigala, Crea, De Stefano, Milea, and Sammartano (2019), providing insights into acid-base properties and solubilities (Cardiano et al., 2019).
  • Łyszczek, Mazur, and Rzączyńska (2008) reported on a new sodium coordination polymer with benzene-1,2,4-tricarboxylic acid, revealing its structural and spectroscopic characteristics (Łyszczek et al., 2008).

Safety and Hazards

Trimellitic acid is considered hazardous. It causes severe skin burns and eye damage. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to avoid contact with skin and eyes. Use of personal protective equipment is advised.

Future Directions

A relevant paper suggests that the electrochemical properties of redox-active organic molecular Li-salt derived from 1,2,4-benzenetricarboxylic acid can be explored for use as a lithium-ion battery (LIB) anode. This indicates potential future directions in energy storage applications.